Cas no 1862811-27-5 (2-[(cyclopropylmethyl)sulfanyl]-4-methylpyrimidine)

• Product Name: 2-[(cyclopropylmethyl)sulfanyl]-4-methylpyrimidine
• CAS No: 1862811-27-5
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 5324741
• Update Time: 2025-10-29

2-[(cyclopropylmethyl)sulfanyl]-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[(cyclopropylmethyl)thio]-4-methyl-
• 2-[(cyclopropylmethyl)sulfanyl]-4-methylpyrimidine

• Inchi： 1S/C9H12N2S/c1-7-4-5-10-9(11-7)12-6-8-2-3-8/h4-5,8H,2-3,6H2,1H3
• InChI Key： HUOFJCQGZUVHPH-UHFFFAOYSA-N
• SMILES： C1(SCC2CC2)=NC=CC(C)=N1

Additional information on 2-[(cyclopropylmethyl)sulfanyl]-4-methylpyrimidine

Comprehensive Overview of 2-[(cyclopropylmethyl)sulfanyl]-4-methylpyrimidine (CAS No. 1862811-27-5)

The compound 2-[(cyclopropylmethyl)sulfanyl]-4-methylpyrimidine (CAS No. 1862811-27-5) is a specialized pyrimidine derivative that has garnered significant attention in the fields of pharmaceutical research and organic chemistry. Its unique molecular structure, featuring a cyclopropylmethylsulfanyl group attached to a 4-methylpyrimidine core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where it serves as a building block for novel therapeutics.

In recent years, the demand for heterocyclic compounds like 2-[(cyclopropylmethyl)sulfanyl]-4-methylpyrimidine has surged due to their versatility in small-molecule drug development. This compound is often explored for its role in modulating enzyme activity and receptor binding, which are critical in targeting diseases such as cancer and inflammatory disorders. Its sulfur-containing moiety also enhances its stability and bioavailability, making it a preferred choice for structure-activity relationship (SAR) studies.

From a synthetic perspective, 2-[(cyclopropylmethyl)sulfanyl]-4-methylpyrimidine is typically prepared through nucleophilic substitution reactions involving 4-methylpyrimidine-2-thiol and cyclopropylmethyl halides. The reaction conditions are optimized to ensure high yield and purity, which are essential for pharmaceutical-grade intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with Good Manufacturing Practices (GMP).

The growing interest in personalized medicine and targeted therapies has further elevated the relevance of 2-[(cyclopropylmethyl)sulfanyl]-4-methylpyrimidine. Its ability to interact with biological targets at the molecular level aligns with the current trend toward precision medicine. Additionally, its low toxicity profile and favorable pharmacokinetics make it a promising candidate for further preclinical studies.

Beyond pharmaceuticals, this compound is also investigated in agrochemical research, where its pyrimidine scaffold is leveraged to develop new pesticides and herbicides. The cyclopropylmethylsulfanyl group contributes to enhanced pest resistance and environmental stability, addressing the need for sustainable agricultural solutions. This dual applicability in life sciences and agriculture underscores its industrial significance.

For researchers and manufacturers, sourcing high-quality 2-[(cyclopropylmethyl)sulfanyl]-4-methylpyrimidine is critical. Suppliers often provide custom synthesis services to meet specific project requirements, ensuring scalability from milligram to kilogram quantities. The compound’s CAS No. 1862811-27-5 serves as a unique identifier in chemical databases, facilitating seamless procurement and regulatory compliance.

In summary, 2-[(cyclopropylmethyl)sulfanyl]-4-methylpyrimidine (CAS No. 1862811-27-5) stands out as a multifaceted compound with broad applications in drug discovery, agriculture, and material science. Its structural uniqueness and functional adaptability position it as a key player in advancing scientific innovation. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.